Cas no 916069-77-7 (4-(fluoromethyl)-2(5H)-Furanone)

• Product Name: 4-(fluoromethyl)-2(5H)-Furanone
• CAS No: 916069-77-7
• MF: C₅H₅FO₂
• MW: 116.090405225754
• CID: 1121477
• PubChem ID: 57939698
• Update Time: 2025-09-17

4-(fluoromethyl)-2(5H)-Furanone Chemical and Physical Properties

Names and Identifiers

• 4-(fluoromethyl)-2(5H)-Furanone
• 4-Fluoromethyl-5H-furan-2-one
• 2(5H)-Furanone, 4-(fluoromethyl)-

• Inchi： 1S/C5H5FO2/c6-2-4-1-5(7)8-3-4/h1H,2-3H2
• InChI Key： FRTULIFOIVLWAE-UHFFFAOYSA-N
• SMILES： O1CC(CF)=CC1=O

Computed Properties

• Exact Mass: 116.02735756g/mol
• Monoisotopic Mass: 116.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Melting Point: 30-40 °C
• Boiling Point: 104-105 °C(Press: 75.0 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides